Cyclopropanecarboxylate;hydrochloride
Overview
Description
Cyclopropanecarboxylate;hydrochloride is a useful research compound. Its molecular formula is C4H6ClO2- and its molecular weight is 121.54 g/mol. The purity is usually 95%.
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Scientific Research Applications
Cyclopropanecarboxylic acid derivatives have demonstrated significant biological activities. For instance, N-(substituted) cyclopropanecarboxyl-N′-pyridin-2-yl thioureas exhibit excellent herbicidal and fungicidal activities (Tian, Song, Wang, & Liu, 2009).
Certain cyclopropanecarboxylic acid derivatives, such as 1-Aryl-2-(aminomethyl)cyclopropanecarboxylic acid, have been synthesized and evaluated as potential antidepressants, showing more activity than traditional antidepressants like imipramine and desipramine (Bonnaud, Cousse, Mouzin, Briley, Stenger, Fauran, & Couzinier, 1987).
Cyclopropanes, including cyclopropanecarboxylate derivatives, are valued in medicinal chemistry due to their unique spatial, electronic features, and high metabolic stability. Direct N-cyclopropylation methods have been developed for cyclic amides and azoles (Gagnon, St-Onge, Little, Duplessis, & Barabé, 2007).
The synthesis of optically active cyclopropanecarboxylic acid analogues, such as 1-amino-2-(hydroxymethyl)cyclopropanecarboxylic acid, has been achieved and used in affinity purification techniques and generation of antibodies (Pirrung, Dunlap, & Trinks, 1989).
Bromophenol derivatives with cyclopropyl moieties have been synthesized and found to be effective inhibitors of carbonic anhydrase I and II isoforms and acetylcholinesterase, with potential applications in treating diseases like Alzheimer's and Parkinson's (Boztaş, Taslimi, Yavari, Gulcin, Şahin, & Menzek, 2019).
Cyclopropanes and epoxides synthesized using N,N′-diamidocarbene have shown rapid and thermally reversible cyclopropanation and epoxidation reactions, useful in dynamic covalent chemistry applications (Moerdyk & Bielawski, 2012).
properties
IUPAC Name |
cyclopropanecarboxylate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6O2.ClH/c5-4(6)3-1-2-3;/h3H,1-2H2,(H,5,6);1H/p-1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SGBIPKSFOQACNA-UHFFFAOYSA-M |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)[O-].Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6ClO2- |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
121.54 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cyclopropanecarboxylate;hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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